Cas no 1119-38-6 (trans-(S)-Nerolidol)

Technical Introduction: trans-(S)-Nerolidol trans-(S)-Nerolidol is a sesquiterpene alcohol with the molecular formula C₁₅H₂₆O, characterized by its floral, woody aroma. As a chiral compound, the (S)-enantiomer exhibits distinct biological and olfactory properties compared to its (R)-counterpart. It is widely utilized in fragrance formulations, flavoring agents, and as an intermediate in organic synthesis. Its high enantiomeric purity ensures consistent performance in applications requiring stereospecificity. Additionally, trans-(S)-Nerolidol demonstrates potential in antimicrobial and insecticidal research due to its natural occurrence in essential oils. The compound's stability and compatibility with various solvents make it a versatile choice for industrial and laboratory use.
trans-(S)-Nerolidol structure
trans-(S)-Nerolidol structure
Product Name:trans-(S)-Nerolidol
CAS No:1119-38-6
MF:C15H26O
MW:222.366344928741
CID:217028
PubChem ID:5281525
Update Time:2025-05-28

trans-(S)-Nerolidol Chemical and Physical Properties

Names and Identifiers

    • 1,6,10-Dodecatrien-3-ol,3,7,11-trimethyl-, (3S,6E)-
    • 3,7,11-Trimethyl-1,6,10-dodecatrien-3-ol
    • (+) E(S) nerolidol
    • (+)-(3S,4R)-pilocarpine
    • (+)-pilocarpine
    • (3S)-(E)-nerolidol
    • (3S)-trans-nerolidol
    • (3S,4R)-3-ethyl-4,5-dihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]furan-2(3H)-one
    • (R)-(-)-nerolidol
    • (S)-(+)-nerolidol
    • (S)-(+)-trans-nerolidol
    • 3-ethyl-4-((1-methyl-1H-imidazol-5-yl)methyl)dihydrofuran-2(3H)-one
    • actone
    • Ocucarpine
    • Ocusert
    • ocusertp20
    • Pilocarpin
    • Pilocarpol
    • Pilokarpin
    • pilokarpol
    • Syncarpine
    • (+)-trans-nerolidol
    • (6E)-(+)-nerolidol
    • trans-(+)-Nerolidol
    • 3,7,11-Trimethyl-(3S,6E)-1,6,10-Dodecatrien-3-ol
    • Q27126988
    • CHEBI:59958
    • (S)-trans-Nerolidol
    • [S-(E)]-3,7,11-trimethyldodeca-1,6,10-trien-3-ol
    • (e,s)-nerolidol
    • (3S,6E)-3,7,11-trimethyldodeca-1,6,10-trien-3-ol
    • (E)-nerolidol
    • (s,e)-nerolidol
    • 1,6,10-Dodecatrien-3-ol, 3,7,11-trimethyl-, (E)-(S)-(+)- (8CI)
    • 1,6,10-Dodecatrien-3-ol, 3,7,11-trimethyl-, (3S,6E)-
    • DTXSID80883651
    • 3,7,11-Trimethyl-[S-(E)]-1,6,10-Dodecatrien-3-ol
    • 1119-38-6
    • LMPR0103010005
    • NS00121400
    • (3S,6E)-Nerolidol
    • EINECS 214-276-7
    • Nerolidol, (6E)-(+)-
    • (S-(E))-3,7,11-Trimethyldodeca-1,6,10-trien-3-ol
    • C09704
    • O5M15I17KV
    • UNII-O5M15I17KV
    • SCHEMBL114138
    • trans-(s)-nerolidol
    • CHEMBL1923157
    • FQTLCLSUCSAZDY-ATGUSINASA-N
    • trans-(S)-Nerolidol
    • Inchi: 1S/C15H26O/c1-6-15(5,16)12-8-11-14(4)10-7-9-13(2)3/h6,9,11,16H,1,7-8,10,12H2,2-5H3/b14-11+/t15-/m1/s1
    • InChI Key: FQTLCLSUCSAZDY-ATGUSINASA-N
    • SMILES: O[C@@](C=C)(C)CC/C=C(\C)/CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 222.19800
  • Monoisotopic Mass: 222.198365
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 4.6

Experimental Properties

  • Density: 0.869
  • Boiling Point: 276°Cat760mmHg
  • Flash Point: 109.9°C
  • Refractive Index: 1.479
  • PSA: 20.23000
  • LogP: 4.39630

trans-(S)-Nerolidol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N385730-5mg
trans-(S)-Nerolidol
1119-38-6
5mg
$75.00 2023-05-17
TRC
N385730-10mg
trans-(S)-Nerolidol
1119-38-6
10mg
$138.00 2023-05-17
TRC
N385730-25mg
trans-(S)-Nerolidol
1119-38-6
25mg
$316.00 2023-05-17
TRC
N385730-50mg
trans-(S)-Nerolidol
1119-38-6
50mg
$586.00 2023-05-17
TRC
N385730-250mg
trans-(S)-Nerolidol
1119-38-6
250mg
$ 3000.00 2023-09-06
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司